Methyl 5-fluoro-2-methoxynicotinate
Overview
Description
“Methyl 5-fluoro-2-methoxynicotinate” is a chemical compound with the molecular formula C8H8FNO3 . It is a solid substance and is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 5-fluoro-2-methoxynicotinate” consists of a pyridine ring with a fluorine atom at the 5-position and a methoxy group at the 2-position . The molecular weight of the compound is 185.15 .Physical And Chemical Properties Analysis
“Methyl 5-fluoro-2-methoxynicotinate” is a solid substance . It has a molecular weight of 185.15 and a density of 1.2±0.1 g/cm3 . The boiling point is 237.9±40.0 °C at 760 mmHg .Scientific Research Applications
Chemical Research
“Methyl 5-fluoro-2-methoxynicotinate” is a chemical compound with the molecular formula C8H8FNO3 . It is used in chemical research as a building block for the synthesis of more complex molecules .
Medicinal Chemistry
In the field of medicinal chemistry, “Methyl 5-fluoro-2-methoxynicotinate” can be used as a starting point for the development of new drugs . The compound’s fluorine and methoxy groups can interact with biological targets in unique ways, potentially leading to novel therapeutic effects .
Anticancer Research
“Methyl 5-fluoro-2-methoxynicotinate” has been used in the synthesis of a novel series of benzoxazoles with potential anticancer activity . These benzoxazoles were evaluated for cytotoxicity on human A-549 lung carcinoma cells .
Selective Toxicity Research
Some intermediates in the synthesis of the aforementioned benzoxazoles showed selective toxicity towards lung cancer cells at low concentrations, while healthy cells were unaffected . This indicates a potential selectivity window for anticancer compounds .
Biological Activity Research
Benzoxazole analogues, which can be synthesized using “Methyl 5-fluoro-2-methoxynicotinate”, have been found to exhibit a broad spectrum of biological activities . These include antifungal, antituberculosis, mPGES-1 inhibitor, 5-HT receptor antagonist, CETP inhibitor, and antiplasmodial activities .
Fluorine Chemistry Research
The presence of a fluorine atom in “Methyl 5-fluoro-2-methoxynicotinate” makes it a useful compound in the study of fluorine chemistry . Fluorine-containing compounds have unique properties and are important in a variety of scientific fields .
Safety and Hazards
Future Directions
“Methyl 5-fluoro-2-methoxynicotinate” is used for research and development purposes . Fluorinated compounds like this are receiving more attention from researchers due to their unique properties and wide usage in clinical applications . They are often used in the synthesis of active pharmaceutical ingredients , indicating potential future directions in pharmaceutical research.
properties
IUPAC Name |
methyl 5-fluoro-2-methoxypyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-12-7-6(8(11)13-2)3-5(9)4-10-7/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDKRCQZGZYDVLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)F)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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